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Compound of Interest

Compound Name: Savolitinib

Cat. No.: B612288 Get Quote

The following guide provides essential procedural information for the safe and compliant

disposal of Savolitinib, an investigational drug. Adherence to these steps is critical for

ensuring personnel safety, maintaining regulatory compliance, and protecting the environment.

As an investigational product, Savolitinib must be managed as a hazardous substance from

acquisition through final disposal.[1][2]

Pre-Disposal Safety and Hazard Assessment
Before handling Savolitinib for disposal, it is imperative to consult the manufacturer's Safety

Data Sheet (SDS). The SDS contains detailed information on physical and chemical properties,

hazards, and required personal protective equipment (PPE).

Hazard Identification: Savolitinib is classified as harmful if swallowed, causes skin and

serious eye irritation, and may cause respiratory irritation.[3] It should be considered

hazardous until comprehensive toxicological information becomes available.[2]

Personal Protective Equipment (PPE): When handling Savolitinib for disposal, always wear

appropriate PPE, including protective gloves, a lab coat, and safety goggles with side

shields.[3][4]

Environmental Precautions: Prevent the release of Savolitinib into the environment.[3][5] Do

not dispose of Savolitinib or its containers in household garbage or down the sewage

system.
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Step-by-Step Disposal Protocol
The disposal of investigational drugs like Savolitinib is regulated under the Federal Resource

Conservation and Recovery Act (RCRA) and other local regulations.[6][7] The following

procedure outlines the required steps for compliant disposal in a laboratory setting.

Segregation of Waste:

Immediately segregate all Savolitinib waste from non-hazardous laboratory trash.

This includes unused or expired drug substance, partially used vials, and any materials

contaminated during handling (e.g., gloves, absorbent pads, pipette tips).[8]

Do not mix Savolitinib waste with other chemical waste streams unless explicitly

permitted by your institution's Environmental Health and Safety (EHS) department.[8]

Container Selection and Labeling:

Select a compatible, leak-proof container for collecting the waste.[9] The original container

may be used if it is intact and can be securely sealed.[9]

Attach a "HAZARDOUS WASTE" label provided by your institution's EHS department to

the container.[9]

Complete the label with all required information, including:

Principal Investigator (PI) Name

Laboratory location (Building and Room Number)

Contact phone number

Full chemical name: "Savolitinib" (no abbreviations)[9]

Concentration or percentage, if applicable.

Waste Storage:
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Store the labeled hazardous waste container in a designated Satellite Accumulation Area

(SAA).[9]

The SAA must be located at or near the point of generation and under the control of the

laboratory personnel.

Ensure the container is kept securely closed except when adding waste.

Request for Disposal:

Once the container is full or the waste is ready for removal, submit a chemical waste

disposal request to your institution's EHS department.[9]

Follow the specific procedures outlined by your EHS office for waste pickup.

Documentation:

Maintain meticulous records of the disposal process.

For clinical research, this includes documenting the destruction on the drug accountability

record (DAR).[10]

If required by the sponsor or institution, obtain a certificate of destruction from the disposal

vendor.[7][10] These records should be kept for a minimum of three years.[7]

Summary of Disposal Guidelines
The following table summarizes the critical dos and don'ts for Savolitinib disposal.
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Guideline Category Do Do Not

Initial Handling
Consult the Safety Data Sheet

(SDS) before handling.[3]

Ingest, inhale, or allow contact

with skin or eyes.[2]

PPE

Wear appropriate PPE,

including gloves, lab coat, and

eye protection.[3]

Handle the material without

adequate personal protection.

Disposal Location

Collect all Savolitinib waste in

a designated hazardous waste

container.[8][9]

Dispose of in regular trash,

biohazard bags, or down the

drain.

Waste Segregation
Separate Savolitinib waste

from other waste streams.[8]

Mix with incompatible

chemicals or non-hazardous

waste.[8]

Container Labeling

Use an official "HAZARDOUS

WASTE" label and fill it out

completely.[9]

Use informal labels or

abbreviations for the chemical

name.[9]

Storage

Store the sealed container in a

designated Satellite

Accumulation Area (SAA).[9]

Leave the waste container

open or in an unsecured

location.

Final Disposal

Arrange for disposal through

your institution's EHS

department.[7][9]

Attempt to neutralize or

deactivate the chemical

yourself.[8]

Documentation

Maintain accurate records of

drug destruction and disposal.

[10]

Discard disposal records or

certificates of destruction.[7]

Experimental Protocols
This section is not applicable, as this document provides procedural guidance for chemical

disposal rather than detailing experimental methodologies.
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The following diagram illustrates the logical workflow for the proper disposal of Savolitinib
waste in a laboratory setting.

Savolitinib Disposal Workflow for Research Laboratories

Savolitinib Waste Generated
(Unused, Expired, Contaminated)

1. Consult Safety Data Sheet (SDS)
& Wear Appropriate PPE

2. Segregate Waste
(Separate from other lab trash)

3. Select Compatible Container
& Affix 'HAZARDOUS WASTE' Label

4. Complete Label Information
(PI, Location, Chemical Name)

5. Store in Designated
Satellite Accumulation Area (SAA)

6. Submit Disposal Request
to EHS Department

7. Document Disposal
& Retain Records

Disposal Complete
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Click to download full resolution via product page

Caption: Logical workflow for the compliant disposal of Savolitinib.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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